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Compound of Interest

Compound Name: Acid Red 249

Cat. No.: B3029386

Introduction

Acid Red 249, also known as Weak Acid Brilliant Red B, is a water-soluble, sulfonated azo
dye.[1][2] Its distinct red-magenta color in aqueous solutions and its utility in staining make it a
compound of interest in various research and industrial applications.[1] Primarily, it is used for
dyeing protein fibers like wool and silk, as well as synthetic fibers such as nylon.[3][4] In a
research context, it serves as a chemical stain and fluorescent dye, with applications in fields
like photocatalytic degradation studies and inkjet printing technology development.[2][5]

The preparation of accurate and stable stock solutions is a critical first step for ensuring the
reliability and reproducibility of experimental results. The concentration and choice of solvent
can significantly impact the performance of the dye in subsequent applications. This document
provides detailed protocols for preparing both aqueous and organic stock solutions of Acid
Red 249, tailored for researchers, scientists, and drug development professionals.

Physicochemical and Solubility Data

A summary of the key properties of Acid Red 249 is presented below. This data is essential for
accurate calculations and handling of the compound.
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Property Value Reference
disodium;4-hydroxy-3-[(2-
phenoxy-5-

IUPAC Name chlorophenyl)diazenyl]-7-(p- N/A
tolylsulfonamido)naphthalene-
1,3-disulfonate
Weak Acid Brilliant Red B,

Synonyms Tracid Brilliant Red B, Acid [1][2]13]
Red B

CAS Number 6416-66-6 [21[6]1[7]

Molecular Formula C29H20CIN3Naz2010S3 [21[31[8]

Molecular Weight 748.11 g/mol [2][61[71[8]
Dark red to reddish-brown

Appearance , [1][2][6]
solid powder
Water: Soluble Ethanol:

N Slightly Soluble DMSO: 50
Solubility (2121031181191

mg/mL (66.84 mM); may

require sonication

Experimental Protocols

1. Safety Precautions

Before handling Acid Red 249, it is crucial to review the Safety Data Sheet (SDS). The
compound is harmful if swallowed and may cause irritation to the eyes, skin, and respiratory

tract.[7]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical safety goggles, and nitrile gloves.[7][10]

« Handling: Handle the powder in a chemical fume hood to avoid inhaling dust. Minimize dust

generation during weighing and transfer.[7]
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Spills: In case of a spill, vacuum or sweep up the material into a suitable disposal container.
Avoid generating dust.[7]

2. Protocol 1: Preparation of a 1% (w/v) Aqueous Stock Solution

This protocol is suitable for general staining and dyeing applications where a weight/volume

percentage concentration is appropriate.

Materials and Equipment:

Acid Red 249 powder (CAS: 6416-66-6)

Deionized or distilled water

Analytical balance

100 mL volumetric flask

Magnetic stirrer and stir bar

Spatula and weighing paper

50 mL conical tubes or other storage vials

Procedure:

Calculation: To prepare a 1% (w/v) solution, 1 g of solute is needed for every 100 mL of
solvent. For a 100 mL stock solution, you will need 1.0 g of Acid Red 249.

Weighing: Tare the analytical balance with a piece of weighing paper. Carefully weigh out 1.0
g of Acid Red 249 powder.

Dissolution: a. Add approximately 70-80 mL of deionized water to the 100 mL volumetric
flask. b. Carefully transfer the weighed powder into the flask. c. Add a magnetic stir bar and
place the flask on a magnetic stirrer. Stir until the powder is completely dissolved. The
solution should be a clear, red-magenta color.[1] To avoid clumping, a paste can be made
with a small amount of water before adding the remaining volume.[11] Gentle warming can
aid dissolution if needed.[11]
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» Final Volume Adjustment: Once dissolved, remove the stir bar and carefully add deionized
water to the 100 mL mark. Cap the flask and invert it several times to ensure the solution is
homogeneous.

» Aliquoting and Storage: a. Aliquot the stock solution into clearly labeled conical tubes to
prevent contamination and degradation from repeated freeze-thaw cycles.[2] b. For long-
term storage, keep the aliquots at -20°C for up to one month or -80°C for up to six months.[2]

[°]
3. Protocol 2: Preparation of a 10 mM DMSO Stock Solution

This protocol is designed for cellular assays and other biological experiments where a precise
molar concentration is required.

Materials and Equipment:

o Acid Red 249 powder (CAS: 6416-66-6)

e Anhydrous, hygroscopic Dimethyl Sulfoxide (DMSO)

e Analytical balance

e Microcentrifuge tubes or amber glass vials

o Pipettes

¢ \ortex mixer and/or sonicator

Procedure:

o Calculation:

o Molecular Weight (MW) of Acid Red 249 = 748.11 g/mol .

o To prepare a 10 mM (0.010 mol/L) solution, calculate the required mass:

o Mass (mg) = Volume (mL) x Concentration (mM) x MW ( g/mol ) / 1000
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o For 1 mL of a 10 mM stock solution: Mass =1 mL x 10 mM x 748.11 / 1000 = 7.48 mg.

e Weighing: Carefully weigh 7.48 mg of Acid Red 249 powder and place it into a suitable vial.

o Dissolution: a. Add 1.0 mL of anhydrous DMSO to the vial containing the powder.[2] b. Cap
the vial tightly and vortex thoroughly. c. If the powder does not fully dissolve, use an

ultrasonic bath to aid dissolution.[2][9]

» Aliquoting and Storage: a. Aliquot the solution into smaller, single-use volumes in amber or
foil-wrapped microcentrifuge tubes to protect from light. b. Store the stock solution at -20°C
for up to one month or -80°C for up to six months.[2][9] Avoid repeated freeze-thaw cycles.

Workflow and Visualization

The general workflow for preparing a stock solution of Acid Red 249 is illustrated below.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3029386?utm_src=pdf-body
https://www.medchemexpress.com/acid-red-249.html
https://www.medchemexpress.com/acid-red-249.html
https://www.medchemexpress.com/acid-red-249.html?locale=es-ES
https://www.medchemexpress.com/acid-red-249.html
https://www.medchemexpress.com/acid-red-249.html?locale=es-ES
https://www.benchchem.com/product/b3029386?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Safety First

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

l

Calculate Required Mass
of Acid Red 249

Weigh Powder in
Chemical Fume Hood

Dissolve Powder in
Chosen Solvent (Water or DMSO)

Mix Thoroughly
(Stir / Vortex / Sonicate)

Adjust to Final Volume
(if using volumetric flask)

Aliquot into Sterile Tubes

Store at -20°C or -80°C
Away from Light

Click to download full resolution via product page

Workflow for preparing Acid Red 249 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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